Cas no 1340239-62-4 (2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole)

• Product Name: 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole
• CAS No: 1340239-62-4
• MF: C₅H₇BrN₂S₂
• MW: 239.156477212906
• MDL: MFCD20369192
• CID: 5612892
• PubChem ID: 64622248
• Update Time: 2025-06-09

2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-3267319
• 1340239-62-4
• AKOS013948340
• 2-bromo-5-(propylsulfanyl)-1,3,4-thiadiazole
• 1,3,4-Thiadiazole, 2-bromo-5-(propylthio)-
• 2-Bromo-5-(propylthio)-1,3,4-thiadiazole
• 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole

• MDL： MFCD20369192
• Inchi： 1S/C5H7BrN2S2/c1-2-3-9-5-8-7-4(6)10-5/h2-3H2,1H3
• InChI Key： JRJRNAMQZKEZLU-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(S1)SCCC

Computed Properties

• Exact Mass: 237.92340g/mol
• Monoisotopic Mass: 237.92340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 318.9±25.0 °C(Predicted)
• pka: -2.09±0.10(Predicted)

Additional information on 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole

2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole: A Comprehensive Overview

The compound with CAS No. 1340239-62-4, commonly referred to as 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one sulfur atom. The presence of a bromine atom at the 2-position and a propylsulfanyl group at the 5-position makes this compound unique and highly functional.

Thiadiazoles are widely studied due to their versatile applications in various fields, including pharmacology, agrochemistry, and materials science. The 1,3,4-thiadiazole core is particularly interesting because of its ability to act as a scaffold for the development of bioactive molecules. Recent studies have highlighted the potential of this compound in drug design, especially in the development of anti-inflammatory and antifungal agents.

The propylsulfanyl group attached to the thiadiazole ring introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. This group also enhances the molecule's solubility in organic solvents, making it easier to handle in synthetic procedures. The bromine atom at the 2-position serves as an excellent leaving group, enabling various substitution reactions that can be exploited in organic synthesis.

Recent research has focused on the synthesis of 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole through efficient and scalable methods. One such approach involves the reaction of 5-(propylsulfanyl)-1,3,4-thiadiazole with brominating agents under controlled conditions. This method not only ensures high yields but also maintains the integrity of the sensitive functional groups present in the molecule.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, its ability to act as a precursor for more complex molecules makes it a valuable intermediate in organic synthesis.

The 1,3,4-thiadiazole core has also been explored for its potential in agrochemistry. Researchers have investigated its role as a fungicide and have found that it exhibits significant activity against various fungal pathogens. The presence of the propylsulfanyl group further enhances its antifungal properties by improving its ability to penetrate cellular membranes.

From a materials science perspective, this compound has been studied for its potential use in the development of new materials with unique electronic properties. The thiadiazole ring's ability to engage in π-π interactions makes it a promising candidate for applications in organic electronics.

In conclusion, 2-Bromo-5-(propylsulfanyl)-1,3,4-thiadiazole is a versatile and functional molecule with a wide range of applications across different fields. Its unique structure and reactivity make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.